Cas no 1807189-84-9 (Ethyl 5-cyano-3-difluoromethyl-2-iodobenzoate)

• Product Name: Ethyl 5-cyano-3-difluoromethyl-2-iodobenzoate
• CAS No: 1807189-84-9
• MF: C₁₁H₈F₂INO₂
• MW: 351.088002204895
• CID: 4955488
• Update Time: 2025-05-20

Ethyl 5-cyano-3-difluoromethyl-2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-3-difluoromethyl-2-iodobenzoate

• Inchi： 1S/C11H8F2INO2/c1-2-17-11(16)8-4-6(5-15)3-7(9(8)14)10(12)13/h3-4,10H,2H2,1H3
• InChI Key： PIRXRAGKDDBOEW-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OCC)=CC(C#N)=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 5-cyano-3-difluoromethyl-2-iodobenzoate

Ethyl 5-cyano-3-difluoromethyl-2-iodobenzoate

Ethyl 5-cyano-3-difluoromethyl-2-iodobenzoate, with the CAS number 1807189-84-9, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group, a cyano substituent, a difluoromethyl group, and an iodine atom at specific positions on the aromatic ring. These functional groups endow the compound with distinctive chemical properties and potential applications in various research and industrial settings.

The synthesis of Ethyl 5-cyano-3-difluoromethyl-2-iodobenzoate involves a series of carefully designed organic reactions, including nucleophilic substitution, electrophilic substitution, and esterification processes. Recent advancements in catalytic methodologies have enabled researchers to optimize the synthesis pathway, improving both yield and purity. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in constructing the iodinated aromatic ring efficiently.

One of the most promising applications of Ethyl 5-cyano-3-difluoromethyl-2-iodobenzoate lies in its potential as a precursor for drug development. The compound's structure is particularly amenable to further functionalization, allowing researchers to explore its utility in designing bioactive molecules with specific pharmacological properties. For example, the cyano group can serve as a site for nucleophilic attack, enabling the introduction of additional functional groups that may enhance bioavailability or target specificity.

In addition to its role in drug discovery, Ethyl 5-cyano-3-difluoromethyl-2-iodobenzoate has shown potential in materials science applications. The presence of electron-withdrawing groups such as cyano and difluoromethyl can significantly influence the electronic properties of aromatic systems, making this compound a candidate for use in organic electronics or advanced materials research.

Recent studies have also highlighted the importance of understanding the environmental impact of such compounds. Researchers are increasingly focusing on evaluating the biodegradability and toxicity profiles of Ethyl 5-cyano-3-difluoromethyl-2-iodobenzoate to ensure its safe handling and disposal in industrial settings.

In conclusion, Ethyl 5-cyano-3-difluoromethyl-2-iodobenzoate represents a versatile building block with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in pharmaceuticals, materials science, and beyond.